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Compound of Interest

Compound Name: Sudan Red 7B-D5

Cat. No.: B15558905 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

quality analytical standards is a critical foundation for accurate and reproducible results. This

technical guide provides an in-depth overview of the commercial suppliers of the Sudan Red
7B-D5 analytical standard, along with its non-deuterated counterpart. It also details

experimental protocols for the application of Sudan Red 7B in analytical testing and

histochemical staining, offering a comprehensive resource for its use in a laboratory setting.

Commercial Availability of Sudan Red 7B and its
Deuterated Analog
Sudan Red 7B and its deuterated form, Sudan Red 7B-D5, are available from several

specialized chemical suppliers. The deuterated standard is crucial for use as an internal

standard in quantitative mass spectrometry-based assays, providing a high degree of accuracy.

The following tables summarize the available quantitative data for both the deuterated and non-

deuterated analytical standards.

Table 1: Commercial Suppliers and Quantitative Data for Sudan Red 7B-D5 Analytical

Standard
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Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Form
Storage
Condition
s

Additiona
l
Informati
on

HPC

Standards

Inc.

692716
C₂₄H₁₆D₅N

₅
384.49

1x5mg

Solid
4 °C

Also

available

as a 100

µg/ml

solution in

Acetonitrile

(Cat. No.

692717).[1]

[2]

Simson

Pharma

Limited

RC03036
C₂₄H₁₆D₅N

₅
384.49

Custom

Synthesis

Not

specified

Accompani

ed by a

Certificate

of Analysis.

[3]

MedchemE

xpress

HY-

145612S

C₂₄H₁₆D₅N

₅
384.49

Not

specified

Store as

recommen

ded in the

Certificate

of Analysis.
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Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity Form
Storage
Condition
s

MilliporeSi

gma

(Supelco™

)

53373 C₂₄H₂₁N₅ 379.46
≥96.0%

(HPLC)
Neat

Room

Temperatur

e

Cayman

Chemical

Not

specified
C₂₄H₂₁N₅ 379.5

Not

specified
Solid -20°C

Thermo

Scientific

Chemicals

AC415711

000
C₂₄H₂₁N₅

Not

specified

Not

specified

Crystalline

powder

Not

specified

LGC

Standards

DRE-

C1698612

0

C₂₄H₂₁N₅ 379.46
Not

specified
Neat

Not

specified

Experimental Protocols
Sudan Red 7B is primarily utilized as a dye in various industrial applications and as a staining

agent in biological research. In the context of food safety, it is an illegal food additive, and

sensitive analytical methods are required for its detection. The following are detailed protocols

for its use in the analysis of food samples and for lipid staining in plant tissues.

Protocol 1: Determination of Sudan Dyes in Chili Powder
by UPLC-MS/MS
This protocol describes a sensitive method for the quantification of eight Sudan dyes, including

Sudan Red 7B, in chili powder using Ultra-Performance Liquid Chromatography-Tandem Mass

Spectrometry (UPLC-MS/MS).

1. Reagents and Materials:

Sudan Red 7B analytical standard
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Acetonitrile (HPLC grade)

Water with 0.1% formic acid (Mobile Phase A)

Acetonitrile with 0.1% formic acid (Mobile Phase B)

Chili powder sample

0.45 µm filters

Centrifuge

2. Standard Solution Preparation:

Prepare a stock solution of Sudan Red 7B at 100 µg/mL in acetonitrile.

Store the stock solution at 4°C in the dark.

Prepare working standard solutions by diluting the stock solution with acetonitrile to achieve

the desired concentrations for the calibration curve (e.g., 0.1 - 25 mg/kg).

3. Sample Preparation:

Weigh 0.5 g of the chili powder into a 25 mL volumetric flask.

Fill the flask with acetonitrile.

Stir the mixture with a stir bar for 1 hour.

Centrifuge the mixture at 10,000 g for 10 minutes.

Filter the supernatant through a 0.45 µm filter.

Inject 2 µL of the filtered extract into the UPLC-MS/MS system.

4. UPLC-MS/MS Analysis:

Column: Acquity BEH C₁₈ column.
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Mobile Phase: A gradient of Mobile Phase A (water with 0.1% formic acid) and Mobile Phase

B (acetonitrile with 0.1% formic acid).

Flow Rate: 0.3 mL/min.

Gradient: Start with 70% B, hold for 5 min, ramp to 85% B over 10 min, then return to initial

conditions.

Total Run Time: 20 minutes.

Column Temperature: 30°C.

MS Detection: Use a tandem mass spectrometer in the Multiple Reaction Monitoring (MRM)

mode. Specific precursor and product ion transitions for Sudan Red 7B should be optimized.

Protocol 2: Lipid Staining in Plant Material with Sudan
Red 7B
This protocol details the preparation of a Sudan Red 7B staining solution and its application for

the visualization of neutral lipids in plant tissues.[4]

1. Reagents and Materials:

Sudan Red 7B (Fat Red 7B)

Polyethylene glycol-300 (PEG-300)

90% Glycerol

Plant tissue samples (e.g., seedlings)

Water

2. Preparation of Staining Solution (0.1% w/v):

Dissolve 50 mg of Sudan Red 7B in 25 mL of PEG-300.

Incubate the mixture for 1 hour at 90°C and then allow it to cool.
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Add an equal volume of 90% glycerol.

Store the staining solution at room temperature.

3. Staining Procedure:

Immerse the plant tissues in the staining solution for a duration of 1 hour to overnight.[4]

After staining, rinse the tissues several times with water to remove excess stain.[4]

The stained lipids will appear red under a microscope.

Visualizations of Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.
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Sample & Standard Preparation

UPLC-MS/MS Analysis

Start

Weigh 0.5g Chili Powder

Add Acetonitrile
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Centrifuge at 10,000g
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Prepare Standard Solutions
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MS/MS Detection (MRM)

Data Analysis & Quantification

Click to download full resolution via product page

Caption: Workflow for the determination of Sudan Red 7B in chili powder by UPLC-MS/MS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15558905?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Staining Solution Preparation

Staining Procedure

Start

Dissolve 50mg Sudan Red 7B in 25mL PEG-300

Incubate at 90°C for 1 hour
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Microscopic Visualization
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Caption: Workflow for lipid staining in plant material using Sudan Red 7B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15558905?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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